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Compound of Interest

Compound Name: 2-Aminobenzenesulfonamide

Cat. No.: B1663422 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical waste is a critical

component of laboratory safety and regulatory compliance. This guide provides essential

procedural information for the proper disposal of 2-Aminobenzenesulfonamide, tailored for

researchers, scientists, and drug development professionals. Adherence to these guidelines

will help mitigate risks to personnel and the environment.

The primary recommendation for the disposal of 2-Aminobenzenesulfonamide is to entrust it

to a licensed professional waste disposal service. This ensures that the chemical is managed in

accordance with all applicable federal, state, and local regulations.[1] Chemical waste

generators are responsible for correctly identifying and classifying their waste to ensure safe

handling and disposal.[2]

Hazard and Disposal Summary
To facilitate a clear understanding of the risks associated with 2-Aminobenzenesulfonamide
and the recommended disposal actions, the following table summarizes key data from safety

data sheets.
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Hazard Classification
GHS Precautionary
Statement

Disposal Recommendation

Skin Irritation (Category 2)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Dispose of contents/container

to an approved waste disposal

plant.

Eye Irritation (Category 2A)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Offer surplus and non-

recyclable solutions to a

licensed disposal company.

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Collect waste in sturdy, leak-

proof containers.

Protocol for Disposal of 2-
Aminobenzenesulfonamide
The following step-by-step protocol outlines the general procedure for the disposal of 2-
Aminobenzenesulfonamide in a laboratory setting. This should be adapted to comply with

your institution's specific environmental health and safety (EHS) guidelines.

1. Waste Identification and Segregation:

Identify all waste containing 2-Aminobenzenesulfonamide, including pure substance,
contaminated labware (e.g., gloves, weighing paper), and solutions.
Do not mix 2-Aminobenzenesulfonamide waste with other incompatible waste streams.[3]

2. Containerization:

Collect solid 2-Aminobenzenesulfonamide waste in a designated, sturdy, and leak-proof
container.[3]
Ensure the container is compatible with the chemical. Polyethylene or polypropylene
containers are generally suitable.[4]
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For liquid waste containing 2-Aminobenzenesulfonamide, use a sealed, leak-proof
container.
Keep the container closed except when adding waste.[3]

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Aminobenzenesulfonamide".[5]
Include the date when waste was first added to the container.
Ensure all components of a mixture are listed on the label.[5]

4. Storage:

Store the waste container in a designated, well-ventilated, and secure area.[2]
Store away from incompatible materials, such as strong oxidizing and reducing agents.[2]
Utilize secondary containment for liquid waste to prevent spills.[3]

5. Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.
Follow their specific procedures for waste pickup and documentation.

6. Decontamination of Empty Containers:

Thoroughly rinse empty 2-Aminobenzenesulfonamide containers with a suitable solvent.
The first rinse must be collected and disposed of as hazardous waste.[3]
After thorough rinsing and drying, deface or remove the original label before disposing of the
container as regular solid waste.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Aminobenzenesulfonamide.
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Caption: Disposal workflow for 2-Aminobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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